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A comprehensive review of the performance, mechanisms, and experimental protocols for

dimethylolurea-based and glyoxal-based crosslinking agents in the textile industry.

In the realm of textile finishing, the quest for durable press and wrinkle-resistant fabrics has led

to the extensive use of crosslinking agents. Among these, dimethylolurea and its derivatives

have long been the industry standard. However, growing concerns over formaldehyde release

have paved the way for alternatives like glyoxal. This guide provides an objective comparison

of the performance of dimethylolurea and glyoxal as crosslinking agents, supported by

experimental data and detailed methodologies for researchers, scientists, and drug

development professionals.

Executive Summary
Dimethylolurea, particularly in the form of dimethyloldihydroxyethyleneurea (DMDHEU), has

been a cornerstone of durable press finishes due to its high reactivity and cost-effectiveness. It

imparts excellent wrinkle resistance to cellulosic fabrics by forming stable ether crosslinks.

However, the major drawback of DMDHEU is the release of formaldehyde, a known

carcinogen, during application and storage.

Glyoxal has emerged as a prominent formaldehyde-free alternative. It crosslinks cellulose

through the formation of acetal linkages. While it effectively improves wrinkle recovery and

dimensional stability, it can lead to a greater reduction in the mechanical strength of the fabric
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compared to DMDHEU. The performance of glyoxal is highly dependent on the catalyst system

and the presence of additives.

This guide delves into a detailed comparison of these two crosslinking agents, examining their

reaction mechanisms, and their impact on key fabric properties such as wrinkle recovery,

tensile strength, and tear strength.

Performance Data: A Quantitative Comparison
The following tables summarize the typical performance of dimethylolurea (as DMDHEU) and

glyoxal as crosslinking agents for cotton fabrics. The data is a synthesis of findings from

various studies and represents typical outcomes under optimized conditions.

Crosslinkin
g Agent

Concentrati
on (%)

Catalyst
Curing
Temperatur
e (°C)

Curing
Time (min)

Wrinkle
Recovery
Angle
(WRA, warp
+ weft, °)

Untreated

Cotton
0 - - - ~180

DMDHEU 5-8 MgCl₂ 150-160 3-5 250-280

Glyoxal 5-8 Al₂(SO₄)₃ 130-150 3-5 240-270

Table 1: Wrinkle Recovery Angle. This table illustrates the effectiveness of DMDHEU and

glyoxal in improving the wrinkle resistance of cotton fabric. Both agents significantly increase

the wrinkle recovery angle compared to untreated cotton, with DMDHEU often showing a slight

advantage.

Crosslinking Agent Concentration (%)
Tensile Strength
Retention (%)

Tear Strength
Retention (%)

DMDHEU 5-8 50-60 40-50

Glyoxal 5-8 40-50 30-40

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1678115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Mechanical Properties. This table highlights the impact of the crosslinking agents on

the mechanical strength of the cotton fabric. Crosslinking inevitably leads to a reduction in

strength. Glyoxal treatments tend to result in a greater loss of both tensile and tear strength

compared to DMDHEU.[1][2]

Crosslinking Agent Formaldehyde Release (μg/g)

DMDHEU 50-200 (can be reduced with scavengers)

Glyoxal Not detectable

Table 3: Formaldehyde Release. This table underscores the primary advantage of glyoxal over

DMDHEU. Glyoxal is a non-formaldehyde crosslinking agent, while DMDHEU-treated fabrics

can release formaldehyde.

Crosslinking Mechanisms
The crosslinking mechanisms of dimethylolurea and glyoxal with cellulose are distinct, leading

to differences in the properties of the finished fabric.

Dimethylolurea (DMDHEU) Crosslinking:

DMDHEU reacts with the hydroxyl groups of cellulose in the presence of an acid catalyst, such

as magnesium chloride, upon heating. This reaction forms stable ether linkages between

adjacent cellulose chains, creating a crosslinked network that imparts wrinkle resistance.[3]

The reaction proceeds via the N-methylol groups of the DMDHEU molecule.
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Reactants
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+ Heat, Catalyst

Cellulose-OH
+ Heat, Catalyst

Click to download full resolution via product page

Caption: DMDHEU crosslinking mechanism with cellulose.

Glyoxal Crosslinking:

Glyoxal, a dialdehyde, reacts with the hydroxyl groups of cellulose to form hemiacetal and

subsequently stable acetal linkages. This reaction is also acid-catalyzed, with aluminum sulfate

being a common catalyst. The formation of these acetal crosslinks restricts the movement of

cellulose chains, thereby improving wrinkle recovery.[4]
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Caption: Glyoxal crosslinking mechanism with cellulose.

Experimental Protocols
A standardized experimental workflow is crucial for the objective comparison of crosslinking

agents. The following protocol outlines the key steps for treating cotton fabric and evaluating its

performance.
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Preparation

Application

Evaluation

Fabric Scouring and Bleaching

Preparation of Crosslinking Solutions
(DMDHEU/Catalyst and Glyoxal/Catalyst)

Padding of Fabric in Crosslinking Solution

Drying (e.g., 80-100°C for 5 min)

Curing (e.g., 130-160°C for 3-5 min)

Conditioning of Treated Fabric

Wrinkle Recovery Angle (AATCC 66) Tensile Strength (ISO 13934-1) Tear Strength (ISO 13937-1) Formaldehyde Release (e.g., AATCC 112)
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Caption: Experimental workflow for comparing crosslinking agents.

Detailed Methodologies
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1. Fabric Preparation:

A 100% cotton, plain-weave fabric is typically used.

The fabric should be desized, scoured, and bleached to ensure uniformity and remove any

impurities that might interfere with the crosslinking reaction.

2. Preparation of Treatment Solutions:

Dimethylolurea (DMDHEU) Solution: A typical solution contains 5-8% DMDHEU, 1.5-2.5%

magnesium chloride (MgCl₂) as a catalyst, and a small amount of a wetting agent in

deionized water.

Glyoxal Solution: A typical solution contains 5-8% glyoxal (40% aqueous solution), 1.5-2.5%

aluminum sulfate (Al₂(SO₄)₃) as a catalyst, and a wetting agent in deionized water.

3. Application of Crosslinking Agents:

The fabric samples are immersed in the respective treatment solutions and then passed

through a laboratory padder to achieve a consistent wet pickup of 70-80%.

4. Drying and Curing:

The padded fabric samples are dried at 80-100°C for approximately 5 minutes.

Curing is then carried out in a laboratory oven at a specified temperature and time (e.g.,

150°C for 4 minutes for DMDHEU, 140°C for 4 minutes for glyoxal).

5. Evaluation of Treated Fabrics:

Wrinkle Recovery Angle (WRA): Measured according to AATCC Test Method 66. This test

determines the ability of a fabric to recover from a controlled wrinkle.

Tensile Strength: Determined according to ISO 13934-1. This test measures the force

required to break the fabric.

Tear Strength: Measured according to ISO 13937-1. This test measures the force required to

propagate a tear in the fabric.
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Formaldehyde Release: For DMDHEU-treated samples, formaldehyde release is quantified

using methods such as the AATCC Test Method 112 (sealed jar method).

Conclusion
The choice between dimethylolurea and glyoxal as a crosslinking agent involves a trade-off

between performance, cost, and environmental considerations. Dimethylolurea, particularly as

DMDHEU, generally offers superior mechanical strength retention and is more economical.

However, the significant issue of formaldehyde release is a major driver for the adoption of

alternatives.

Glyoxal provides a viable formaldehyde-free option for durable press finishing. While it can lead

to a greater reduction in fabric strength, ongoing research into catalyst systems and the use of

additives is aimed at mitigating this drawback. For applications where formaldehyde content is

a critical concern, glyoxal stands out as a strong candidate. Researchers and professionals in

drug development, where biocompatibility is paramount, should carefully consider the

implications of each crosslinking agent's chemical properties and performance characteristics.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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